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Compound of Interest

Compound Name: Methyl 3-butenoate

Cat. No.: B1585572

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 3724-55-8

This technical guide provides an in-depth overview of Methyl 3-butenoate, a versatile olefin
ester with applications in organic synthesis and as a key intermediate in the formation of
complex molecules. This document outlines its chemical and physical properties, safety
information, and detailed experimental protocols for its synthesis.

Physicochemical and Safety Data

Methyl 3-butenoate is a clear, colorless liquid.[1] Its key physicochemical properties and
safety information are summarized in the tables below for easy reference and comparison.

Table 1: Physicochemical Properties of Methyl 3-butenoate
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Property Value Source
CAS Number 3724-55-8 [1]
Molecular Formula CsHsO2 [1]
Molecular Weight 100.12 g/mol [1]
Density 0.939 g/mL at 25 °C

Boiling Point 112 °C

Flash Point 20 °C (68 °F) - closed cup

Refractive Index

n20/D 1.409

InChl Key

GITITJADGZYSRL-
UHFFFAOYSA-N

SMILES

COC(=0)CC=C

Table 2: GHS Safety and Hazard Information

Hazard Class GHS Pictogram Signal Word Hazard Statement
o H225: Highly
Flammable liquids L
GHSO02 Danger flammable liquid and

Category 2
( gory 2) vapor[1]

Precautionary Statements: P210[1]

Applications in Synthesis

Methyl 3-butenoate serves as a valuable building block in organic chemistry. It is utilized as an
intermediate for Palladium-catalyzed alkylations.[2] Furthermore, it can be employed in the
synthesis of dipeptide olefin isosteres through intermolecular olefin cross-metathesis.[3]
Another notable reaction is its iron carbonyl-promoted isomerization to form a,3-unsaturated
esters.[3][4] It has also been identified as a reaction product during the flash vacuum
thermolysis of (-)-cocaine.[3][4]
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Experimental Protocol: Synthesis of Methyl 3-
butenoate

A documented method for the preparation of Methyl 3-butenoate involves the reaction of an
allyl halide with carbon monoxide and methanol. This process is conducted in a methanol
solution in the presence of a nickel-carbonyl and thiourea catalyst.[5]

Materials:
 Allyl halide (e.qg., allyl chloride, allyl bromide, or allyl iodide)

Carbon monoxide

Methanol

Nickel-carbonyl

Thiourea

Procedure:

e The reaction is carried out in a methanol solution.

» Nickel-carbonyl and thiourea are introduced as the catalytic system.
e The reaction is maintained at atmospheric pressure.

e The temperature is controlled between 15 °C and 35 °C.

e The pH of the reaction mixture is maintained in the range of 5.5 to 9, with a preferred range
of 7.5 to 8.[5]

This process can yield up to 89% of the butenoic ester.[5]

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of Methyl 3-butenoate as
described in the experimental protocol.
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Caption: Synthesis of Methyl 3-butenoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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